Protein‑Resistance Property: Only the Heptyl Homologue Mimics TMAO Among Small‑Molecule Osmolytes
In a comparative study of osmolytes for rendering hydrophobic surfaces protein‑resistant, N,N‑dimethylheptylamine‑N‑oxide was the sole small molecule other than trimethylamine oxide (TMAO) that conferred resistance to lysozyme adsorption [REFS‑1]. Sucrose, taurine, and betaine all failed to produce a protein‑resistant self‑assembled layer, as quantified by ellipsometry and quartz crystal microbalance measurements [REFS‑1]. This functional discrimination is not observed with longer‑chain dimethylalkylamine oxides, which were not protein‑resistant in the same assay context [REFS‑1].
| Evidence Dimension | Protein adsorption resistance on hydrophobic CH₃‑terminated self‑assembled monolayers |
|---|---|
| Target Compound Data | N,N‑dimethylheptylamine‑N‑oxide: protein‑resistant (lysozyme adsorption inhibited, level comparable to TMAO) |
| Comparator Or Baseline | Sucrose, taurine, betaine: no significant protein resistance; longer‑chain alkyldimethylamine oxides: not protein‑resistant (qualitative observation within the same study) |
| Quantified Difference | Target compound is the only non‑TMAO osmolyte that generates a protein‑resistant surface; others fail entirely. |
| Conditions | Hydrophobic CH₃‑SAM substrates; lysozyme as model protein; ellipsometry and QCM for adsorbed mass; ambient temperature, aqueous buffer. |
Why This Matters
If a scientific user requires a small‑molecule surface modifier that blocks non‑specific protein adsorption without the use of polymeric or PEG‑based coatings, N,N‑dimethylheptan‑1‑amine oxide is uniquely positioned among dimethylalkylamine oxides and classical osmolytes.
- [1] Self‑Assembly of TMAO at Hydrophobic Interfaces and Its Effect on Protein Adsorption: Insights from Experiments and Simulations. Langmuir. 2010;26(12):9695‑9702. doi:10.1021/la1003549 View Source
